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Abstract

4-Bromo-2-methylphenol, a halogenated aromatic organic compound, serves as a versatile
intermediate in various synthetic applications, particularly within the pharmaceutical and
agrochemical industries. Its unique substitution pattern on the phenol ring imparts specific
reactivity, making it a valuable building block for more complex molecules. This technical guide
provides an in-depth overview of 4-Bromo-2-methylphenol, encompassing its chemical and
physical properties, detailed experimental protocols for its synthesis, and its applications in
scientific research and drug development. Furthermore, this guide explores the biological
activities associated with the broader class of bromophenols, supported by established assay
methodologies.

Chemical Identity and Properties

4-Bromo-2-methylphenol is systematically named 4-bromo-2-methylphenol according to
IUPAC nomenclature.[1][2] It is also commonly referred to as 4-bromo-o-cresol.[2][3] The
molecule consists of a phenol ring substituted with a bromine atom at the para position
(position 4) and a methyl group at the ortho position (position 2).[1] This arrangement of an
electron-donating methyl group and hydroxyl group, along with an electron-withdrawing
bromine atom, influences the compound's reactivity in various chemical transformations,
including electrophilic aromatic substitution and cross-coupling reactions.[1]
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Chemical Identifiers
Identifier Value
IUPAC Name 4-bromo-2-methylphenol[1][2]
CAS Number 2362-12-1[1][2][3][41[5]

Molecular Formula

C7H7BrO[1][2][3][5][6]

Molecular Weight

187.03 g/mol [5][6]

InChl Key IWIGMJIHAIUBWKT-UHFFFAOY SA-N[2][3][5]
SMILES CC1=C(C=CC(=C1)Br)O[2][5]

4-Bromo-o-cresol, Phenol, 4-bromo-2-methyl-[2]
Synonyms

[3]

husicochemical .

Property Value

Appearance White to off-white or yellow powder/solid[1][7]

Melting Point 63-67 °C[5][6][7]

Boiling Point Decomposes before boiling[1]

Solubility Slightly soluble in water; soluble in organic
solvents[1][6][7]

pKa 9.74 £ 0.18 (Predicted)[6]

Flash Point 98.7 °C[6]

Synthesis of 4-Bromo-2-methylphenol

The primary method for synthesizing 4-Bromo-2-methylphenol is through the bromination of

o-cresol or p-cresol.[7] The regioselectivity of the bromination is a key consideration in these

synthetic routes.

Experimental Protocol: Bromination of o-Cresol
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This protocol is adapted from a general method for the bromination of phenols.
Materials:

0-Cresol

Bromine chloride (Br-Cl) or molecular bromine (Br2)
Carbon tetrachloride (CCl4) or other suitable inert solvent
Water

Stirring apparatus

Dropping funnel

Reaction flask

Distillation apparatus

Procedure:

Dissolve o-cresol (2 moles) in carbon tetrachloride (11 moles) in a reaction flask equipped
with a stirrer and a dropping funnel.[7]

Prepare a solution of bromine chloride (1 mole) in carbon tetrachloride (4.15 moles).[7]
Cool the o-cresol solution to a temperature between 0 and 1 °C.[7]

Add the bromine chloride solution dropwise to the stirred o-cresol solution over a period of 3
hours, maintaining the low temperature.[7]

After the addition is complete, wash the reaction mixture with water to remove any inorganic
byproducts.[7]

Distill the organic layer to remove the solvent and isolate the product. The product mixture
will contain 4-bromo-o-cresol, 6-bromo-o-cresol, and unreacted o-cresol, which can be
separated by fractional distillation.[7]
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Synthetic pathway for 4-Bromo-2-methylphenol.

Applications in Research and Drug Development

4-Bromo-2-methylphenol is a significant intermediate in the synthesis of a variety of more
complex molecules.[1][4][7] Its applications span several key areas of chemical and

pharmaceutical research.

o Pharmaceutical Intermediate: It is a precursor in the multi-step synthesis of Active
Pharmaceutical Ingredients (APIs).[4][7] The incorporation of the brominated phenol moiety
can be crucial for the biological activity of the final compound, with potential applications in
developing analgesic, anti-inflammatory, and antimicrobial agents.[7]

o Agrochemical Synthesis: The compound serves as a starting material for the development of
certain herbicides and fungicides.[1][7]

» Organic Synthesis Building Block: The presence of both electron-donating and electron-
withdrawing groups makes 4-Bromo-2-methylphenol a versatile reagent for various organic

reactions.[1]
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Applications of 4-Bromo-2-methylphenol.

Biological Activity and Experimental Protocols

While specific biological data for 4-Bromo-2-methylphenol is limited in publicly available
literature, the broader class of bromophenol derivatives has demonstrated a range of
significant biological activities, including antioxidant, anticancer, anti-diabetic, and anti-
inflammatory properties.[8]

Antioxidant Activity: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the
antioxidant capacity of a compound.[8]

Experimental Protocol:
» Preparation of Solutions:
o Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark.

o Dissolve the test compound (bromophenol derivative) and a positive control (e.g., ascorbic
acid) in methanol to create stock solutions, from which serial dilutions are made.

e Assay Procedure:
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[e]

In a 96-well microplate, add 20 uL of each concentration of the test compound or control.

(¢]

Add 200 pL of the DPPH working solution to each well.

[¢]

Incubate the plate in the dark at room temperature for 30 minutes.

[¢]

Measure the absorbance at 517 nm using a microplate reader.

o Data Analysis:

o Calculate the percentage of DPPH radical scavenging activity using the formula: %
Inhibition = [ (A_control - A_sample) / A_control ] x 100 where A_control is the absorbance
of the DPPH solution without the sample, and A_sample is the absorbance with the
sample.

o The IC50 value (the concentration required to scavenge 50% of DPPH radicals) can be
determined by plotting the percentage of inhibition against the sample concentration.

Cytotoxicity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an
indicator of cell viability, proliferation, and cytotoxicity.

Experimental Protocol:
o Cell Seeding:

o Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and
incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

e Compound Treatment:

o After 24 hours, replace the medium with fresh medium containing various concentrations
of the bromophenol derivative. Include a vehicle control (e.g., DMSO) and a positive
control (a known anticancer drug).

o Incubate the plate for another 48-72 hours.
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o MTT Addition and Incubation:
o Add 10 uL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.
o Incubate the plate for 4 hours in a humidified atmosphere (e.g., 37°C, 5% CO2).
 Solubilization and Measurement:
o Add 100 pL of a solubilization solution to each well.

o Allow the plate to stand overnight in the incubator to ensure complete solubilization of the
formazan crystals.

o Measure the absorbance of the samples at a wavelength between 550 and 600 nm using
a microplate reader.
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Experimental workflow for the MTT assay.
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Conclusion

4-Bromo-2-methylphenol is a valuable and versatile chemical intermediate with significant
applications in the pharmaceutical and agrochemical sectors. Its synthesis is well-established,
and its chemical properties make it an ideal precursor for a wide range of more complex
molecules. While further research is needed to fully elucidate the specific biological activities of
4-Bromo-2-methylphenol itself, the broader class of bromophenols shows considerable
promise as a source of new therapeutic agents. The experimental protocols detailed in this
guide provide a foundation for researchers and scientists to effectively utilize and evaluate this
compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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